(3-Benzenesulfinyl-pyridin-2-yl)-methanol

• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol
• IUPAC Name: [3-(benzenesulfinyl)pyridin-2-yl]methanol
• InChI: InChI=1S/C12H11NO2S/c14-9-11-12(7-4-8-13-11)16(15)10-5-2-1-3-6-10/h1-8,14H,9H2
• InChI Key: OTXGRBPZNVAAGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)C2=C(N=CC=C2)CO

Description

(3-Benzenesulfinyl-pyridin-2-yl)-methanol is a useful research compound. Its molecular formula is C12H11NO2S and its molecular weight is 233.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the crude Acetic acid 3-benzenesulfinyl-pyridin-2-ylmethyl ester (268 mg) in anhydrous MeOH (4 mL) was added powdered K2CO3 (254 mg, 1.84 mmol) and the mixture was stirred at room temperature for 3 h. The reaction mixture was diluted with CH2Cl2 (30 mL), filtered by vacuum filtration, and the filtrate was concentrated. Purification by flash chromatography on silica gel (Hexanes/EtOAc, 20:80 then 0:100) provided (3-Benzenesulfinyl-pyridin-2-yl)-methanol (128 mg, 42% over 2 steps) as a colorless oil. 1H NMR (CDCl3) δ 4.18 (t, 1H, J=5.7 Hz), 4.58 (dd, 1H, J=14.8, 4.3 Hz), 4.88 (dd, 1H, J=14.9, 5.3 Hz), 7.45-7.53 (m, 4H), 7.59-7.66 (m, 2H), 8.33 (dd, 1H, J=7.9, 1.4 Hz), 8.66 (dd, 1H, J=5.3, 1.8 Hz).